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Compound of Interest

Compound Name: DL-Methionine-d4

Cat. No.: B12400090

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals working with DL-Methionine-d4. The following
procedures are designed to ensure safe handling, storage, and disposal of this compound in a
laboratory setting.

DL-Methionine-d4 is a stable, non-radioactive, isotopically labeled form of the amino acid
methionine. While not classified as hazardous, it is a fine white powder that can cause mild
irritation to the eyes, skin, and respiratory tract[1][2]. Therefore, adherence to standard
laboratory safety protocols is essential to minimize exposure and ensure a safe working
environment.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling DL-
Methionine-d4, particularly when there is a risk of generating dust.
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PPE Category Item Specification Rationale
Safety Glasses with Protects eyes from
Eye and Face ) ) ] )
) Side Shields or ANSI z87.1-compliant  airborne powder
Protection )
Goggles particles[3][4].
Prevents direct skin
) o Standard laboratory )
Hand Protection Nitrile Gloves contact with the
grade
powder[1].
Protects skin and
] Laboratory Coat or )
Body Protection Long-sleeved personal clothing from
Coveralls o
contamination.
Recommended when
weighing or
transferring powder
) ] N95 or N-100 _ ,
Respiratory Protection ) NIOSH-approved outside of a ventilated
Respirator

enclosure to prevent
inhalation of fine dust

particles.

Operational Plan: Step-by-Step Handling Procedures

Proper handling techniques are crucial to prevent the generation of dust and minimize

exposure.

[EEN

. Preparation and Engineering Controls:

Before handling, ensure that the work area is clean and uncluttered.

Whenever possible, handle DL-Methionine-d4 powder within a chemical fume hood or a
ventilated enclosure to contain any airborne particles.

If a ventilated enclosure is not available, work in a well-ventilated area and wear appropriate

respiratory protection.

N

. Weighing and Transferring:
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o Use a micro-spatula or other appropriate tool to carefully transfer the powder.

» Avoid scooping or pouring the powder from a height, as this can generate dust.

e When weighing, use an analytical balance with a draft shield.

o Close the container lid immediately after use to prevent the powder from becoming airborne.
3. Dissolving the Compound:

« If preparing a solution, add the solvent to the vessel containing the pre-weighed DL-
Methionine-d4 powder slowly to avoid splashing.

e Cap the vessel and mix by gentle swirling, vortexing, or sonication until the solid is fully
dissolved.

4. Spill and Emergency Procedures:

 In case of a small spill, carefully sweep or vacuum the powder. Avoid using compressed air,
as this will disperse the dust.

e Place the collected material into a sealed container for disposal.

o For larger spills, cordon off the area and follow your institution's chemical spill cleanup
procedures.

 In case of eye contact, immediately flush with copious amounts of water for at least 15
minutes and seek medical attention.

 In case of skin contact, wash the affected area thoroughly with soap and water.

« If inhaled, move to an area with fresh air. If breathing becomes difficult, seek medical
attention.

Disposal Plan

As DL-Methionine-d4 is a stable, non-radioactive isotopically labeled compound, its disposal is
more straightforward than that of radioactive materials.
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Waste Segregation and Collection:

e Solid waste contaminated with DL-Methionine-d4 (e.g., used weighing paper, contaminated
gloves, and paper towels) should be collected in a designated, labeled waste container.

e Unused or waste DL-Methionine-d4 powder should be collected in a sealed, labeled
container.

e Solutions of DL-Methionine-d4 should be collected in a designated, labeled liquid waste
container.

Final Disposal:

o Waste containing stable isotopically labeled compounds like DL-Methionine-d4 can
generally be disposed of as standard chemical waste.

» Follow all local, state, and federal regulations for chemical waste disposal.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste stream management and disposal procedures.

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines a common laboratory procedure involving the handling of DL-
Methionine-d4.

Objective: To prepare a 10 mM stock solution of DL-Methionine-d4 in an appropriate solvent.

Materials:

DL-Methionine-d4 (solid powder)

Appropriate solvent (e.g., deionized water, buffer)

Analytical balance

Weighing paper or boat
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Micro-spatula

Volumetric flask

Pipettes

\Vortex mixer or sonicator

Procedure:

Calculate the required mass: Determine the mass of DL-Methionine-d4 needed to prepare
the desired volume and concentration of the stock solution. The molecular weight of DL-
Methionine-d4 is approximately 153.24 g/mol .

Don Personal Protective Equipment (PPE): Put on a lab coat, safety glasses, and nitrile
gloves. If not working in a ventilated enclosure, an N95 respirator is recommended.

Weigh the compound: Place a piece of weighing paper on the analytical balance and tare it.
Carefully add the calculated mass of DL-Methionine-d4 powder to the weighing paper using
a micro-spatula.

Transfer the compound: Carefully transfer the weighed powder into the volumetric flask.

Dissolve the compound: Add a portion of the solvent to the volumetric flask, cap it, and mix
by swirling or vortexing until the solid is completely dissolved.

Bring to final volume: Once the solid is dissolved, add the solvent to the calibration mark on
the volumetric flask.

Final mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Label and store: Label the flask with the compound name, concentration, solvent, and date
of preparation. Store the solution under appropriate conditions as recommended by the
manufacturer.

Workflow Diagram
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The following diagram illustrates the logical workflow for safely handling DL-Methionine-d4 in
a laboratory setting.

Workflow for Handling DL-Methionine-d4

Preparation

Don Appropriate PPE

Prepare Work Area (Fume Hood/Ventilated Space)

Weigh DL-Methionine-d4

Transfer Powder

Prepare Solution (if applicable)

Cleanup & Disposal

Clean Work Area

Segregate and Label Waste

Dispose of Waste via EHS Protocols
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Caption: Logical workflow for the safe handling of DL-Methionine-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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